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The table below summarizes the core technical data for GSK6853, which is a potent, soluble, and highly

selective chemical probe for inhibiting the BRPF1 bromodomain [1] [2] [3].

Property Description / Value

Target BRPF1 Bromodomain [1] [3]

Bioactivity (pIC₅₀) 8.1 (TR-FRET assay) [2] [3]

Molecular Weight 409.48 g/mol [2] [3]

Formula C₂₂H₂₇N₅O₃ [2] [3]

CAS Number 1910124-24-1 [2]

| Solubility | DMSO: 55-81 mg/mL (134.32-197.81 mM) Ethanol: 81 mg/mL (197.81 mM) Water: Insoluble

[2] [3] | | Recommended Cellular Concentration | ≤ 1 μM (to minimize off-target effects) [2] [3] | | Key

Feature | >1600-fold selectivity over other tested bromodomains [3] |

Frequently Asked Questions (FAQs)

FAQ 1: What is the recommended concentration for cell-based assays? It is recommended to use

GSK6853 at a concentration no higher than 1 μM in cell-based assays. While the compound is highly

selective for BRPF1, screening against unrelated assays has shown weak off-target activities at higher
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concentrations. Staying at or below 1 μM minimizes the chance of these effects interfering with your

results [2] [3].

FAQ 2: How should I store and reconstitute GSK6853? For long-term storage, the powder should

be kept at -20°C. Once dissolved in a solvent like DMSO, the stock solution should be stored at -80°C.

The solution is stable for approximately one year under these conditions. Always use sterile techniques

when handling the solution to prevent contamination [2].

FAQ 3: What are the observed effects of GSK6853 on NSCLC cells? Research shows that

GSK6853 exerts potent antiproliferative effects on non-small cell lung cancer (NSCLC) cells, such as

A549 and H1975. The compound inhibits proliferation and colony formation in a dose-dependent

manner. Mechanistically, it induces G0/G1 cell cycle arrest and promotes apoptosis by suppressing

the JAK2/STAT3 signaling pathway and downregulating the cell cycle regulator CCNA2 (Cyclin A2)

[4].

FAQ 4: What is the bioavailability of GSK6853 in animal models? Pharmacokinetic studies in male

CD1 mice show that GSK6853 has moderate oral bioavailability (22%). The intraperitoneal (IP) route

achieves significantly higher bioavailability (85%), making it a suitable administration route for

preclinical pharmacodynamic models [2] [3].

Troubleshooting Guide

Problem: Inconsistent cellular activity or unexpected toxicity.

Potential Cause 1: Solvent and Stock Solution Issues.
Solution: Ensure GSK6853 is fully dissolved in a high-quality, sterile DMSO. The final
DMSO concentration in your cell culture media should typically not exceed 0.1%. Always

prepare a fresh stock solution if the current one has been through multiple freeze-thaw
cycles or is not stored at -80°C.

Potential Cause 2: Concentration is too high.
Solution: Re-check your dilution calculations. Titrate the compound to find the minimal

effective dose in your system, ensuring it does not exceed 1 μM to avoid potential off-
target effects [2] [3].

Potential Cause 3: Cell line-specific sensitivity.
Solution: The potency of GSK6853 can vary between different cell lines. Consult the

literature for effective concentrations in your specific model (e.g., 25-100 μM was used in
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colony formation assays for A549 and H1975 cells [4]) and perform a dose-response

curve to determine the optimal concentration.

Problem: Low solubility in aqueous buffers.

Potential Cause: GSK6853 is inherently insoluble in water [3].

Solution: First, create a concentrated stock solution in DMSO. For in vivo studies, use a
validated formulation, such as 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline,

which can achieve a concentration of 2 mg/mL with sonication [2].

Detailed Experimental Protocols

Here are detailed methodologies for key experiments cited in the research.

Protocol: Assessing Anti-Proliferative Effects via Colony
Formation Assay [4]

Principle: This assay tests the ability of a single cell to proliferate into a large colony over time, measuring

the long-term cytotoxic effects of GSK6853.

Procedure:

Treatment: Expose cells (e.g., A549 or H1975) to increasing concentrations of GSK6853 (e.g., 0, 25,

50, 100 μM).
Seeding: After treatment, trypsinize and seed a low density of cells (e.g., 500 cells/well) into a 6-well

plate.
Culture: Allow cells to grow for 10-14 days in a standard culture incubator (37°C, 5% CO₂),

refreshing the medium every few days.
Fixation and Staining: After colonies form (defined as >50 cells), carefully aspirate the medium. Fix

colonies with 4% paraformaldehyde for 60 minutes, then stain with 0.1% crystal violet for 15 minutes.
Quantification: Rinse the plate, air-dry, and photograph. Manually count the number of colonies in

each well.

The workflow can be visualized as follows:
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Protocol: Analyzing Cell Cycle Distribution by Flow Cytometry [4]

Principle: This method uses propidium iodide (PI) to stain cellular DNA content, allowing for the

quantification of cell population percentages in different cell cycle phases (G0/G1, S, G2/M).

Procedure:

Treatment & Harvesting: Treat cells with GSK6853 (e.g., 50 μM for 24 hours). Harvest both

adherent and floating cells.
Fixation: Resuspend the cell pellet in ice-cold 70% ethanol and fix overnight at 4°C.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s529491?utm_src=pdf-body-img
https://link.springer.com/article/10.1007/s10637-025-01585-w
https://www.smolecule.com/products/s529491?utm_src=pdf-body
https://www.smolecule.com/products/s529491?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Staining: The next day, wash cells with PBS to remove ethanol. Resuspend the cell pellet in a PI

staining solution containing RNase A (to degrade RNA and prevent false positive signals).
Analysis: Incubate for 30 minutes in the dark at room temperature. Analyze the DNA content using a

flow cytometer. The percentage of cells in each cell cycle phase can be quantified using analysis
software like FlowJo.

Protocol: Investigating Mechanism via Western Blot [4]

Principle: Western blotting is used to detect changes in protein expression and phosphorylation levels, such

as the downregulation of CCNA2 and inhibition of JAK2/STAT3 phosphorylation.

Procedure:

Protein Extraction: Lyse GSK6853-treated and control cells using RIPA buffer supplemented with
protease and phosphatase inhibitors.

Quantification & Separation: Determine protein concentration using a BCA assay. Separate equal
amounts of protein by SDS-PAGE.

Membrane Transfer: Transfer proteins from the gel onto a PVDF membrane.
Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk. Incubate with

specific primary antibodies overnight at 4°C.
Key Antibodies: Anti-Cyclin A2, anti-phospho-JAK2 (Tyr1007/1008), anti-phospho-STAT3

(Tyr705). Use anti-GAPDH or anti-Lamin B1 as a loading control.
Detection: Incubate with HRP-conjugated secondary antibodies. Visualize protein bands using an

enhanced chemiluminescence (ECL) detection kit and image the membrane.

The proposed signaling pathway through which GSK6853 acts in NSCLC cells is summarized below:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b529491#gsk6853-batch-

variability-quality-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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